2-(3-Ethoxy-phenyl)-2-methyl-propionitrile

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 2-(3-ethoxyphenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C12H15NO/c1-4-14-11-7-5-6-10(8-11)12(2,3)9-13/h5-8H,4H2,1-3H3
• InChI Key: RGRMWSDVAUZBHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(C)(C)C#N

Description

2-(3-Ethoxy-phenyl)-2-methyl-propionitrile is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Ethoxy-phenyl)-2-methyl-propionitrile was prepared using a procedure adapted from literature (Organic Syntheses, Vol. 79, pp. 209-215). To a solution of 1-ethoxy-3-fluoro benzene (3.0 g, 19.4 mmol) in 25 mL of toluene was added solid potassium bis(trimethylsilyl)amide (5.84 g, 29.2 mmol, 1.5 eq) followed by isobutyronitrile (7.08 mL, 77.8 mmol, 4 eq). The reaction mixture was stirred at 100° C. for 12 hr. It was diluted with 75 mL of ethyl acetate and 75 mL of 1N aqueous hydrochloric acid. The layers were separated, and the aqueous layer was extracted with ethyl acetate. The combined organic layers were washed with water (1×50 mL), brine (1×50 mL), and dried over anhydrous magnesium sulfate. The solids were filtered off, and the filtrate was concentrated in vacuo. The residue was dissolved in 5 mL of methylene chloride and applied to a 40 g silica gel cartridge. The product was eluted using a gradient of ethyl acetate in hexanes to yield 2.96 g (15.6 mmol, 80%) of pure 2-(3-ethoxy-phenyl)-2-methyl-propionitrile. LR-MS: 190.12 [(M+H)+]